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  3. 3,4-dichloro-N-[[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide
3,4-dichloro-N-[[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide 3,4-dichloro-N-[[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0989413
InChI: InChI=1S/C22H15Cl2N3O3S/c1-11-2-7-19-17(8-11)26-21(30-19)14-10-13(4-6-18(14)28)25-22(31)27-20(29)12-3-5-15(23)16(24)9-12/h2-10,26H,1H3,(H2,25,27,29,31)/b21-14+
SMILES: CC1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=S)NC(=O)C4=CC(=C(C=C4)Cl)Cl)N2
Molecular Formula: C22H15Cl2N3O3S
Molecular Weight: 472.3 g/mol

3,4-dichloro-N-[[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide

CAS No.:

Cat. No.: VC0989413

Molecular Formula: C22H15Cl2N3O3S

Molecular Weight: 472.3 g/mol

* For research use only. Not for human or veterinary use.

3,4-dichloro-N-[[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide -

Specification

Molecular Formula C22H15Cl2N3O3S
Molecular Weight 472.3 g/mol
IUPAC Name 3,4-dichloro-N-[[(3E)-3-(5-methyl-3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]carbamothioyl]benzamide
Standard InChI InChI=1S/C22H15Cl2N3O3S/c1-11-2-7-19-17(8-11)26-21(30-19)14-10-13(4-6-18(14)28)25-22(31)27-20(29)12-3-5-15(23)16(24)9-12/h2-10,26H,1H3,(H2,25,27,29,31)/b21-14+
Standard InChI Key GPOWVVBCAPOXSB-KGENOOAVSA-N
Isomeric SMILES CC1=CC2=C(C=C1)O/C(=C/3\C=C(C=CC3=O)NC(=S)NC(=O)C4=CC(=C(C=C4)Cl)Cl)/N2
SMILES CC1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=S)NC(=O)C4=CC(=C(C=C4)Cl)Cl)N2
Canonical SMILES CC1=CC2=C(C=C1)OC(=C3C=C(C=CC3=O)NC(=S)NC(=O)C4=CC(=C(C=C4)Cl)Cl)N2

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